Cas no 921075-28-7 (N-(4-methyl-1,3-thiazol-5-yl)methylcyclopropanamine)

N-(4-methyl-1,3-thiazol-5-yl)methylcyclopropanamine structure
921075-28-7 structure
Product Name:N-(4-methyl-1,3-thiazol-5-yl)methylcyclopropanamine
CAS No:921075-28-7
MF:C8H12N2S
MW:168.259280204773
CID:3032043
PubChem ID:43163821
Update Time:2023-11-28

N-(4-methyl-1,3-thiazol-5-yl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

    • N-[(4-甲基-1,3-噻唑-5-基)甲基]环丙胺二盐酸盐
    • Cyclopropyl-(4-methyl-thiazol-5-ylmethyl)-amine
    • N-((4-Methylthiazol-5-yl)methyl)cyclopropanamine
    • N-[(4-methyl-1,3-thiazol-5-yl)methyl]cyclopropanamine
    • cyclopropyl-(4-methyl-thiazol-5-ylmethyl)-amine, AldrichCPR
    • cyclopropyl[(4-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride
    • N-(4-methyl-1,3-thiazol-5-yl)methylcyclopropanamine
    • Inchi: 1S/C8H12N2S/c1-6-8(11-5-10-6)4-9-7-2-3-7/h5,7,9H,2-4H2,1H3
    • InChI Key: IDELYDAUAGGLLQ-UHFFFAOYSA-N
    • SMILES: S1C=NC(C)=C1CNC1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 136
  • XLogP3: 1.3
  • Topological Polar Surface Area: 53.2

N-(4-methyl-1,3-thiazol-5-yl)methylcyclopropanamine Security Information

  • HazardClass:IRRITANT

N-(4-methyl-1,3-thiazol-5-yl)methylcyclopropanamine Pricemore >>

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